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Cat. No.: B15179715 Get Quote

An In-depth Technical Guide on the Physical and Chemical Properties of Benzenesulfonic Acid,

4-C10-13-sec-alkyl derivs.

This technical guide provides a comprehensive overview of the core physical and chemical

properties of Benzenesulfonic acid, 4-C10-13-sec-alkyl derivatives. The information is tailored

for researchers, scientists, and drug development professionals, presenting quantitative data,

general experimental protocols, and a conceptual workflow for chemical characterization.

Chemical Identity
Benzenesulfonic acid, 4-C10-13-sec-alkyl derivatives, commonly known as Linear

Alkylbenzene Sulfonic Acid (LABSA), is an anionic surfactant widely used in the detergent

industry. It is a complex mixture of homologous compounds.

CAS Number: 85536-14-7

EC Number: 287-494-3[1]

Synonyms: LABSA, Linear Alkylbenzene Sulfonic Acid, Dodecylbenzenesulfonic acid[1]

Physical and Chemical Properties
The physical and chemical properties of Benzenesulfonic acid, 4-C10-13-sec-alkyl derivs. and

its common salts are summarized in the table below. It is important to note that due to its nature

as a mixture, some properties are presented as ranges or typical values.
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Property
Benzenesulfonic
acid, 4-C10-13-sec-
alkyl derivs.

Sodium Salts Ammonium Salts

Molecular Formula
Not specified as a

single formula

C16H25NaO3S -

C19H31NaO3S[2]
Not specified

Molecular Weight ~326.49 g/mol [3]
320.42 - 362.50 g/mol

[2]
Not specified

Physical State
Brown, viscous

liquid[1][3]
Solid or liquid[2] Not specified

Melting Point 10 °C[3] Not specified Not specified

Boiling Point 82 °C[3] Not specified
100.9 °C (at 101 325

Pa)[4]

Density 1.1 ± 0.1 g/cm³[3] Not specified
1.04 g/cm³ (at 20 °C)

[4]

Water Solubility Soluble[3] Soluble[2] 1.207 g/L (at 20 °C)[4]

Vapor Pressure Not specified Not specified 0.032 Pa (at 20 °C)[4]

log Kow

(Octanol/Water

Partition Coefficient)

6.78[3] Not specified Not specified

Refractive Index 1.510[3] Not specified Not specified

Reactivity and Stability
Benzenesulfonic acid, 4-C10-13-sec-alkyl derivs. is a strong acid. It is stable under normal

conditions but can be corrosive.[5] The substance is combustible and can emit toxic fumes,

such as sulfur oxides, in a fire.

Experimental Protocols
The determination of the physical and chemical properties of chemical substances like

Benzenesulfonic acid, 4-C10-13-sec-alkyl derivs. is guided by internationally recognized
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standard methods. The OECD Guidelines for the Testing of Chemicals provide a

comprehensive set of methodologies for characterizing physical-chemical properties.[6][7][8][9]

[10]

General Methodologies:

Melting Point: Standard methods such as the capillary method or differential scanning

calorimetry (DSC) are employed.

Boiling Point: Determined using distillation methods or ebulliometers.

Density: Measured using pycnometers, hydrometers, or oscillating U-tube density meters.

Water Solubility: Typically determined by the flask method, column elution method, or

spectroscopic methods for lower solubilities.

Vapor Pressure: Can be measured by the static method, effusion method, or gas saturation

method.

Octanol-Water Partition Coefficient (log Kow): The shake-flask method or high-performance

liquid chromatography (HPLC) method are commonly used.

pKa: For sulfonic acids, potentiometric titration is a common and accurate method.

Surface Tension: The du Noüy ring method, Wilhelmy plate method, or pendant drop method

are standard techniques for surfactant solutions.[11]

For the analysis and identification of surfactants, a variety of techniques are utilized, including:

Titration Methods: Two-phase titration is often used for anionic surfactants.[12]

Chromatographic Methods: High-performance liquid chromatography (HPLC) and gas

chromatography (GC) are powerful tools for separating and quantifying the components of

the mixture.[13]

Spectroscopic Methods: Infrared (IR) spectroscopy, and Nuclear Magnetic Resonance

(NMR) spectroscopy can be used for structural elucidation.[13]
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Conceptual Diagrams
The following diagram illustrates a general experimental workflow for the physical and chemical

characterization of a surfactant substance like Benzenesulfonic acid, 4-C10-13-sec-alkyl derivs.
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Experimental Workflow for Surfactant Characterization

Initial Assessment

Physical Property Determination

Chemical Property Determination

Structural and Compositional Analysis

Data Analysis and Reporting
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Preliminary Physical State and Appearance

Melting/Boiling Point Density Solubility (Aqueous & Organic) Viscosity

pKa (Potentiometric Titration) Partition Coefficient (log Kow)Surface Tension & CMC

Spectroscopic Analysis (IR, NMR) Chromatographic Analysis (HPLC, GC)

Data Compilation and Comparison to Standards

Technical Report Generation

Click to download full resolution via product page

Caption: A flowchart of the typical experimental workflow for characterizing a surfactant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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